Cas no 260558-15-4 (4-Bromo-2-iodo-1-methylbenzene)

• Product Name: 4-Bromo-2-iodo-1-methylbenzene
• CAS No: 260558-15-4
• MF: C₇H₆BrI
• MW: 296.931013584137
• MDL: MFCD07780671
• CID: 252363
• PubChem ID: 15442947
• Update Time: 2025-05-24

4-Bromo-2-iodo-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-iodo-1-methyl-Benzene
• 4-Bromo-2-Iodotoluene
• 4-Bromo-2-iodo-1-methylbenzene
• Benzene, 4-bromo-2-iodo-1-methyl-
• FT-0735204
• DTXSID50572828
• SY040791
• CS-W005551
• 260558-15-4
• J-514657
• 2-Iodo-4-bromotoluene
• EN300-206157
• 5-bromo-2-methyl-1-iodo-benzene
• A20616
• A818156
• SCHEMBL1147960
• LRVKMSDCJCZTTB-UHFFFAOYSA-N
• AKOS009989664
• 4-bromanyl-2-iodanyl-1-methyl-benzene
• MFCD07780671
• AMY39782
• 2-methyl-5-bromo-iodobenzene
• DTXCID20523600

• MDL： MFCD07780671
• Inchi： 1S/C7H6BrI/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3
• InChI Key： LRVKMSDCJCZTTB-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C)Br

Computed Properties

• Exact Mass: 295.87000
• Monoisotopic Mass: 295.86976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.062
• Melting Point: 262-267 ºC
• Boiling Point: 268 ºC
• Flash Point: 116 ºC
• Refractive Index: 1.636
• PSA: 0.00000
• LogP: 3.36210
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Bromo-2-iodo-1-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on 4-Bromo-2-iodo-1-methylbenzene

Introduction to 4-Bromo-2-iodo-1-methylbenzene (CAS No. 260558-15-4)

4-Bromo-2-iodo-1-methylbenzene (CAS No. 260558-15-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique halogenated aromatic structure, which makes it a valuable building block for the synthesis of a wide range of biologically active molecules and advanced materials.

The molecular formula of 4-Bromo-2-iodo-1-methylbenzene is C₈H₆BrI, and its molecular weight is 293.93 g/mol. The compound is a solid at room temperature and is known for its stability under various reaction conditions. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it an ideal candidate for a variety of synthetic transformations.

In the realm of medicinal chemistry, 4-Bromo-2-iodo-1-methylbenzene has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals. Recent research has highlighted its utility in the development of novel anticancer agents and antiviral drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 4-Bromo-2-iodo-1-methylbenzene exhibit potent inhibitory activity against various cancer cell lines, including those resistant to conventional therapies.

Beyond its applications in drug discovery, 4-Bromo-2-iodo-1-methylbenzene has also found use in the synthesis of advanced materials. Its halogenated structure allows for facile functionalization through various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are crucial for the preparation of conjugated polymers and other functional materials with applications in electronics, sensors, and energy storage devices.

The synthetic versatility of 4-Bromo-2-iodo-1-methylbenzene is further enhanced by its compatibility with transition metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions have been widely used to introduce a variety of substituents onto the aromatic ring, thereby expanding the scope of possible derivatives. This flexibility makes it an attractive starting material for researchers exploring new chemical space and developing innovative compounds.

In addition to its synthetic applications, the physical properties of 4-Bromo-2-iodo-1-methylbenzene have been thoroughly characterized. Its melting point is reported to be around 75°C, and it exhibits good thermal stability up to 150°C. These properties are advantageous for both laboratory-scale synthesis and industrial processes.

The environmental impact of 4-Bromo-2-iodo-1-methylbenzene has also been a subject of recent research. Studies have shown that proper handling and disposal methods can minimize any potential environmental risks associated with its use. Green chemistry principles are increasingly being applied to the synthesis and application of this compound to ensure sustainable practices.

In conclusion, 4-Bromo-2-iodo-1-methylbenzene (CAS No. 260558-15-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers and chemists working on the development of new drugs and advanced materials. As research continues to advance, the potential uses and benefits of this compound are likely to expand even further.